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Abstract
Fibrosis, a pathological process characterized by the excessive accumulation of extracellular

matrix (ECM), leads to tissue stiffening, organ dysfunction, and ultimately failure. A key, yet

often overlooked, post-translational modification central to the irreversibility of fibrosis is the

formation of ε-(γ-glutamyl)lysine isopeptide bonds. This covalent cross-link, catalyzed primarily

by Transglutaminase 2 (TG2), renders the ECM exceptionally stable and resistant to proteolytic

degradation. Understanding the accumulation of γ-glutamyl-lysine cross-links in fibrotic tissues

is paramount for developing novel diagnostics and targeted anti-fibrotic therapies. This

technical guide provides an in-depth overview of the core mechanisms, signaling pathways,

and critical experimental protocols for studying γ-glutamyl-lysine in the context of fibrosis.

The Central Role of Transglutaminase 2 (TG2) and γ-
Glutamyl-lysine Cross-linking
Transglutaminases (TGs) are a family of enzymes that catalyze the formation of isopeptide

bonds between the γ-carboxamide group of a glutamine residue and the ε-amino group of a

lysine residue, creating a γ-glutamyl-lysine link.[1] This cross-linking activity is crucial for

stabilizing and stiffening protein networks.[1]
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In the context of fibrosis, Transglutaminase 2 (TG2) is the most widely investigated member of

this family.[1][2] Its expression and activity are upregulated in various fibrotic conditions

affecting the kidney, lung, liver, and heart.[1][3] The resulting γ-glutamyl-lysine cross-links make

ECM components, such as collagens, insoluble and resistant to cleavage, thereby

exacerbating scarring and fibrosis.[3][4] This process contributes directly to the increased

tissue stiffness and altered mechanical properties characteristic of fibrotic organs.[5]
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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